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Compound of Interest

Compound Name: 3,4-Dibromoisoquinoline

Cat. No.: B189536

A Technical Guide to 3,4-Dibromoisoquinoline

This guide provides a detailed overview of the molecular structure and properties of 3,4-
Dibromoisoquinoline, a halogenated aromatic heterocyclic compound. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Core Molecular Properties

3,4-Dibromoisoquinoline is a derivative of isoquinoline, which is a structural isomer of
quinoline. The presence of two bromine atoms on the isoquinoline core significantly influences
its chemical reactivity and potential applications.

Molecular Structure and Identification

The fundamental structure of 3,4-Dibromoisoquinoline consists of a fused benzene and
pyridine ring, forming the isoquinoline scaffold. The bromine atoms are substituted at the 3rd
and 4th positions of the isoquinoline ring system.

Key Identifiers:
e |[UPAC Name: 3,4-dibromoisoquinoline[1]

e CAS Number: 36963-44-7[1]
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Molecular Formula: COH5Br2N[1]

Canonical SMILES: BrC1=NC=C2C=CC=CC2=C1Br[1]

INChl: INChl=1S/COH5Br2N/c10-8-7-4-2-1-3-6(7)5-12-9(8)11/h1-5H[1]

InChl Key: QEYCAHPFXWCHRT-UHFFFAOYSA-N[1]

Quantitative Molecular Data

The following table summarizes the key quantitative properties of 3,4-Dibromoisoquinoline.

Property Value Reference
Molecular Weight 286.95 g/mol [2]

Exact Mass 286.87682 Da

Monoisotopic Mass 284.87887 Da [3]

Molecular Visualization

The two-dimensional chemical structure of 3,4-Dibromoisoquinoline is depicted below. This
visualization clarifies the arrangement of atoms and the positions of the bromine substituents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://fluorochem.co.uk/product/F212858/
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dibromoisoquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dibromoisoquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/3_7-Dibromoquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/3_7-Dibromoquinoline
https://www.benchchem.com/product/b189536#3-4-dibromoisoquinoline-molecular-structure-and-weight
https://www.benchchem.com/product/b189536#3-4-dibromoisoquinoline-molecular-structure-and-weight
https://www.benchchem.com/product/b189536#3-4-dibromoisoquinoline-molecular-structure-and-weight
https://www.benchchem.com/product/b189536#3-4-dibromoisoquinoline-molecular-structure-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b189536?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

